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Compound of Interest

Compound Name: ADPRT-IN-1

Cat. No.: B008568 Get Quote

Immediate Safety and Logistical Information for Researchers

This document provides crucial safety protocols and disposal procedures for ADPRT-IN-1, an

ADP-ribosyltransferase inhibitor. The information is intended for researchers, scientists, and

drug development professionals to ensure safe handling and disposal, thereby minimizing

laboratory and environmental risks.

Disclaimer: A specific Safety Data Sheet (SDS) for "ADPRT-IN-1" was not located in public

databases. The following guidance is based on the general properties of ADP-

ribosyltransferase inhibitors (also known as PARP inhibitors) and established laboratory safety

practices. Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements and conduct a thorough risk assessment before

handling this compound.

Quantitative Data Summary
Due to the absence of a specific SDS for ADPRT-IN-1, quantitative data regarding its physical

and chemical properties are not available. The table below summarizes the typical information

that would be found in an SDS for a chemical of this class.
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Property
General Information for ADP-
Ribosyltransferase Inhibitors

Physical State Typically a solid powder.

Solubility Often soluble in organic solvents like DMSO.

Stability
Generally stable under recommended storage

conditions.

Hazard Class
Varies, but should be handled as a potentially

hazardous compound.

Toxicity Data
Specific LD50/LC50 data is unavailable.

Assume toxicity and handle with care.

Exposure Limits
No established Occupational Exposure Limits

(OELs). Minimize exposure.

Proper Disposal Procedures
As a precautionary measure, ADPRT-IN-1 and any materials contaminated with it should be

treated as hazardous chemical waste.

Step-by-Step Disposal Protocol:

Segregation of Waste:

Do not mix ADPRT-IN-1 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Designate a specific, clearly labeled waste container for solid ADPRT-IN-1 waste (e.g.,

contaminated gloves, weigh boats, pipette tips).

A separate, labeled container should be used for liquid waste containing ADPRT-IN-1
(e.g., solutions in organic solvents).

Container Labeling:
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All waste containers must be labeled with the full chemical name ("ADPRT-IN-1"), the

primary hazard (e.g., "Potentially Toxic," "Chemical Waste"), and the date.

Follow your institution's specific labeling requirements.

Waste Collection and Storage:

Store waste containers in a designated, secure area, such as a satellite accumulation area

or a chemical waste storage room.

Ensure the storage area is well-ventilated and away from heat sources or incompatible

chemicals.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of ADPRT-IN-1 down the drain or in regular trash.

Experimental Protocols: Safe Handling of ADP-
Ribosyltransferase Inhibitors
The following is a general protocol for the safe handling of potent chemical inhibitors like

ADPRT-IN-1 in a laboratory setting.

1. Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times. Change gloves

immediately if they become contaminated.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A fully buttoned lab coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of generating aerosols or dust, a fit-tested respirator

(e.g., N95 or higher) should be used within a fume hood.[1]

2. Engineering Controls:
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Fume Hood: All weighing, reconstitution, and handling of solid ADPRT-IN-1 should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated.

3. Weighing and Reconstitution:

Weighing: Use a disposable weigh boat or creased weighing paper. Tare the balance with

the empty vessel before adding the compound.

Reconstitution: Add the solvent slowly and carefully to the solid compound to avoid

splashing. Cap the vial securely and vortex or sonicate as needed to fully dissolve the

compound.

4. Spill and Emergency Procedures:

Spill Cleanup: In case of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). For larger spills, evacuate the area and contact your EHS department.[2]

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[3]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Mandatory Visualization: PARP-1 Signaling Pathway
in DNA Damage Response
The diagram below illustrates the central role of Poly (ADP-ribose) Polymerase 1 (PARP-1), a

key ADP-ribosyltransferase, in the cellular response to DNA damage. ADPRT-IN-1 is designed

to inhibit this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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